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Clinical Effectiveness & Cost-Effectiveness Overview

The table below summarizes key performance and economic data for delutegravir-based regimens from

recent studies.

Aspect Regimen Key Quantitative Data (Time Study Details
i Comparison Frame) (Location, Type)
Viral DTG/3TC vs. various  94.0% VS with DTG/3TC vs. Multicenter
Suppression (VS) 3-drug regimens [1] 86.9%-91.9% with other regimens  prospective cohort
(96 weeks) (Spain) [1]

DTG-based first-line Adjusted RR for VS: 1.04 (95% CI:  Cohort study, 59

vs. non-DTG-based 1.01-1.06) (12 months) clinics (South

[2] Africa) [2]

DTG + TDF + 3TCin VS (<50 copies/mL): 79.8% (3 Longitudinal cohort
ART-naive patients months), 91.7% (6 months) (Ethiopia) [3]

[3]
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Regimen Key Quantitative Data (Time
Aspect .

Comparison Frame)
Treatment DTG/3TC vs. other Discontinuation due to AEs: 9.8%
Persistence regimens [1] for DTG/3TC vs. 13.1%-73.8% for

others (96 weeks)

Immunological DTG + TDF + 3TCin  Median CD4+ count: 209
Response ART-naive patients (baseline) - 291 (3 months) -

[3] 378 cells/pL (6 months)

Study Details
(Location, Type)

Multicenter
prospective cohort
(Spain) [1]

Longitudinal cohort
(Ethiopia) [3]

| Incremental Cost-Effectiveness | TLD (TDF+3TC+DTG) vs. TLE (TDF+3TC+EFV) [4] | India: ICER of
$130 per YLS China: 0.006 incremental QALYs with $64 savings Sub-Saharan Africa: 83% DALYs

averted | Systematic Review of Cost-Effectiveness Analyses [4] |

Experimental & Methodological Protocols

The studies referenced employ rigorous methodologies to generate these findings.

¢ Clinical Cohort Studies: Prospective or retrospective designs comparing DTG-based regimens to

other standards of care (e.g., efavirenz-based regimens). Key outcomes include viral suppression
(HIV RNA < 50 copies/mL), virological failure, CD4+ T-cell count recovery, and treatment

discontinuation rates. Statistical analyses often involve intention-to-treat analysis, Poisson
regression models to calculate risk ratios (RR), and survival analysis for time-to-event outcomes

[1] [2] [3].

e Cost-Effectiveness Analysis (CEA) Models: These studies use mathematical simulation models to

project long-term clinical and economic outcomes.

o Common Models: The Cost-Effectiveness of Preventing AIDS Complications (CEPAC)

International model and individual-based simulation models of HIV transmission are frequently

used [4].

o Key Inputs: Models incorporate data on treatment efficacy, adverse events, regimen

switching, drug costs, and healthcare utilization costs.

o Outcomes Measured: Primary outcomes include incremental cost-effectiveness ratio
(ICER), quality-adjusted life years (QALYs) gained, disability-adjusted life years (DALYS)
averted, and years of life saved (YLS). A strategy is typically considered cost-effective if its

ICER is below a country's willingness-to-pay threshold [4].

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.medscape.com/viewarticle/two-drug-hiv-regimen-matches-three-drug-options-long-term-2025a10000sn
https://www.medscape.com/viewarticle/two-drug-hiv-regimen-matches-three-drug-options-long-term-2025a10000sn
https://www.nature.com/articles/s41598-024-53282-y
https://www.nature.com/articles/s41598-024-53282-y
https://www.dovepress.com/the-cost-effectiveness-of-dolutegravir-in-combination-with-tenofovir-a-peer-reviewed-fulltext-article-CEOR
https://www.dovepress.com/the-cost-effectiveness-of-dolutegravir-in-combination-with-tenofovir-a-peer-reviewed-fulltext-article-CEOR
https://www.medscape.com/viewarticle/two-drug-hiv-regimen-matches-three-drug-options-long-term-2025a10000sn
https://www.sciencedirect.com/science/article/pii/S2352301823000474
https://www.nature.com/articles/s41598-024-53282-y
https://www.dovepress.com/the-cost-effectiveness-of-dolutegravir-in-combination-with-tenofovir-a-peer-reviewed-fulltext-article-CEOR
https://www.dovepress.com/the-cost-effectiveness-of-dolutegravir-in-combination-with-tenofovir-a-peer-reviewed-fulltext-article-CEOR
https://www.smolecule.com/products/s548938?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

o Time Horizon & Discounting: Analyses often use a lifetime or 20-year time horizon and
apply an annual discount rate (typically 3%) for both costs and health outcomes [4].

The logical workflow for a full health technology assessment of a new antiretroviral therapy, integrating

these methodologies, is illustrated below.
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Key Insights for Professionals

¢ Real-World Performance Matches Trials: The high viral suppression and superior persistence of
DTG-based regimens in cohort studies reinforce clinical trial data, supporting their reliability in diverse
clinical settings [1].

e Economic Value is Widespread: DTG's cost-effectiveness is demonstrated across different
economic contexts and is driven by its high efficacy, improved adherence, and durability, which
reduce long-term costs associated with treatment failure and disease progression [4].

e Consider Implementation Equity: While clinically and economically effective, real-world data from
South Africa indicates that women were less likely to be initiated on or transitioned to DTG than
men. Successful roll-out requires focused efforts to ensure equitable access [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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